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Compound of Interest

Compound Name: 2-Bromo-3'-chloropropiophenone

Cat. No.: B015139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 2-Bromo-3'-chloropropiophenone
(BCP), a significant process-related impurity in the manufacturing of Bupropion, an essential

medication for depression and smoking cessation.[1][2][3] Understanding the formation,

detection, and toxicological significance of this impurity is critical for ensuring the safety and

efficacy of Bupropion drug products.

Chemical Profile and Properties
2-Bromo-3'-chloropropiophenone, with the IUPAC name 2-bromo-1-(3-chlorophenyl)propan-

1-one, is a halogenated propiophenone.[4] It is a colorless to pale yellow liquid and serves as a

key intermediate in the synthesis of Bupropion.[1][5][6][7] Its presence in the final drug product

is a critical quality attribute that must be strictly controlled.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b015139?utm_src=pdf-interest
https://www.benchchem.com/product/b015139?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3271779.htm
https://pubmed.ncbi.nlm.nih.gov/23628427/
https://www.osti.gov/biblio/22285342
https://www.benchchem.com/product/b015139?utm_src=pdf-body
https://www.benchchem.com/product/b015139
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3271779.htm
https://www.evitachem.com/product/evt-332346
https://www.chemimpex.com/products/17443
https://organicchemistrypoland.pl/pl/p/2-bromo-3chloropropiofenon%2C-2-bromo-3chloropropiophenone-1kg/208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 34911-51-8 [4][5][6]

Molecular Formula C9H8BrClO [1][5][8]

Molecular Weight 247.52 g/mol [1][5]

Boiling Point 148-148.5 °C (at 9 Torr) [1][9]

Density ~1.532 g/cm³ [1][5][10]

Appearance Colorless to pale yellow liquid [5][6][7]

Solubility

Soluble in acetonitrile,

chloroform, dichloromethane,

and ethyl acetate.

[1][9]

Formation Pathway in Bupropion Synthesis
2-Bromo-3'-chloropropiophenone is primarily formed during the α-bromination of 3'-

chloropropiophenone, a key step in the synthesis of Bupropion.[4][5] This electrophilic

substitution reaction is a standard method for producing the necessary intermediate for the

subsequent amination step.[4] The reaction typically involves treating 3'-chloropropiophenone

with a brominating agent like molecular bromine (Br₂) or N-bromosuccinimide (NBS).[4][11][12]

The formation of BCP is a crucial transformation, but incomplete reaction or side reactions can

lead to its presence as an impurity in the final Bupropion product.[4] One common side reaction

is di-bromination, where a second bromine atom is added to the α-position, especially with

excess bromine or at higher temperatures.[4]
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Formation of BCP during Bupropion synthesis.

Analytical Methodologies for Detection
Accurate and robust analytical methods are essential for the detection and quantification of 2-
Bromo-3'-chloropropiophenone in Bupropion active pharmaceutical ingredients (APIs) and

finished drug products. High-Performance Liquid Chromatography (HPLC) is the most common

technique employed for this purpose.[4][13]

Experimental Protocol: Representative HPLC Method

The following protocol is a representative example for the analysis of BCP in Bupropion.

Parameters may need to be optimized for specific laboratory conditions and instrumentation.
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Parameter Value

Column LUNA Phenyl Hexyl, 5 µm, 150 x 4.6 mm

Mobile Phase

Gradient elution with a chaotropic salt (e.g.,

potassium hexafluorophosphate) in the aqueous

phase and acetonitrile as the organic modifier.

[14]

Flow Rate 0.5 mL/min[15]

Column Temperature 40 °C

Detector Diode-Array Detector (DAD) at 255 nm

Injection Volume 1 µL[15]

Sample Preparation
0.3 mg/mL solution of the sample in the mobile

phase.[15]

A chaotropic chromatography method has been shown to be effective for the simultaneous

analysis of Bupropion and its related impurities, offering advantages in retention adjustment

and peak symmetry for basic analytes.[13][16]
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General workflow for HPLC analysis of BCP.

Toxicological Significance and Regulatory Limits
The presence of impurities in pharmaceuticals is a significant safety concern.[2][3] Unlike the

therapeutic drug substance, impurities generally offer no benefit and may pose a health risk.[2]

[3] Studies have shown that 2-Bromo-3'-chloropropiophenone is genotoxic.[2][3]
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Specifically, BCP was found to be:

Mutagenic in the Ames test with S9 metabolic activation.[2][3][9]

Clastogenic and aneugenic in an in vitro micronucleus assay.[2][3][9]

These genotoxic activities are thought to be mediated by the generation of reactive oxygen

species (ROS).[2][3][9] Due to these findings, regulatory bodies have set strict limits for the

presence of BCP in Bupropion. The United States Pharmacopeia (USP) specifies that the

acceptable level for BCP is not more than 0.1% of the Bupropion hydrochloride.[2][3][9]
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Toxicological mechanism of BCP.

Conclusion
2-Bromo-3'-chloropropiophenone is a critical process-related impurity in the synthesis of

Bupropion. Its formation is an inherent part of the manufacturing process, necessitating robust

control strategies and sensitive analytical methods to ensure its level in the final product is

below the stringent regulatory limit of 0.1%.[2][3] The known genotoxicity of BCP underscores

the importance of these controls for patient safety.[2][3] This guide provides a foundational
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understanding for researchers and professionals involved in the development, manufacturing,

and quality control of Bupropion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015139#2-bromo-3-chloropropiophenone-as-a-
bupropion-impurity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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